Cas no 6834-98-6 (Lagosin)

• Product Name: Lagosin
• CAS No: 6834-98-6
• MF: C₃₅H₅₈O₁₂
• MW: 670.827832698822
• CID: 970202
• PubChem ID: 5358751
• Update Time: 2025-04-19

Lagosin Chemical and Physical Properties

Names and Identifiers

• Fungichromin
• (3R,4S,6S,8S,10R,12R,14R,15R,16R,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,15,16,27-nonahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• 14-Hydroxyfilipin
• all-trans-3,5,7,9,11,13,14,15,26,27-Decahydroxy-2,1'-hydroxyhexyl-16- methyl-octacosa-16,18,20,22,24-pentaen-saeure-1-> 27-lacton
• Antibiotic A-246
• Cogomycin
• EINECS 229-913-4
• Lagosin
• Lagosin (antibiotic)
• Pentamycin
• S 232
• fungchromin
• Antibiotic A 246
• cantricin
• 6834-98-6
• WLN: T-28-OV RU TU VU A&U C&UTJ CYQ5 DQ FQ HQ JQ LQ NQ OQ PQ R1 E&Q F&1
• Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one, 4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-
• NSC 105388
• NSC 276732
• Q7165030
• NCI60_002252
• DTXSID20859991
• 4,6,8,10,12,14,15,16,27-Nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one (non-preferred name)
• NCI60_002260
• (3R,4S,6S,8S,10R,12R,14R,15R,16R,17Z,19Z,21Z,23Z,25Z,27S,28R)-4,6,8,10,12,14,15,16,27-nonahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• Oxacyclooctacosa-17,21,23,25-pentaen-2-one, 4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-
• NSC-277813
• CHEMBL1993028
• SCHEMBL153509
• NSC105388
• NSC277813
• Pentaene antibiotic
• FCRC-21
• NS00011777
• NSC276732
• CHEMBL2272031
• HY-106681
• NSC-276732
• FUNGCHROMIN [MI]
• Fungchromin (INN)
• Antibiotic 246
• 1JB340D58S
• Pentamycin (JAN)
• PENTAMYCIN [WHO-DD]
• AGJUUQSLGVCRQA-SWOUQTJZSA-N
• PENTAMYCIN [JAN]
• D01829
• Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one, 4,6,8,10,12,14,15,16,27-nonahydroxy-3-[(1R)-1-hydroxyhexyl]-17,28-dimethyl-,(3R,4S,6S,8S,10R,12R,14R,15R,16R,17E,19E,21E,23E,25E,27S,28R)-
• (3R,4S,6S,8S,10R,12R,14R,15R,16R,17E,19E,21E,23E,25E,27S,28R)-4,6,8,10,12,14,15,16,27-NONAHYDROXY-3-((1R)-1-HYDROXYHEXYL)-17,28-DIMETHYLOXACYCLOOCTACOSA-17,19,21,23,25-PENTAEN-2-ONE
• UNII-1JB340D58S
• CS-0026339
• DB13571
• CHEBI:31639
• NSC-105388
• Moldcidin B
• SCHEMBL12753837
• S-232
• Femifect
• Pruri-ex
• G13089
• DTXCID2026866

• Inchi： 1S/C35H58O12/c1-4-5-11-16-29(41)32-30(42)20-26(38)18-24(36)17-25(37)19-27(39)21-31(43)34(45)33(44)22(2)14-12-9-7-6-8-10-13-15-28(40)23(3)47-35(32)46/h6-10,12-15,23-34,36-45H,4-5,11,16-21H2,1-3H3/b7-6+,10-8+,12-9+,15-13+,22-14+/t23-,24+,25-,26+,27-,28+,29-,30+,31-,32-,33-,34-/m1/s1
• InChI Key： AGJUUQSLGVCRQA-SWOUQTJZSA-N
• SMILES： O[C@H]1C[C@H](C[C@H](C[C@H](C[C@H](C[C@H]([C@H]([C@@H](C(=CC=CC=CC=CC=C[C@@H]([C@@H](C)OC([C@@H]1[C@@H](CCCCC)O)=O)O)C)O)O)O)O)O)O)O |t:14,16,18,20,22|

Computed Properties

• Exact Mass: 670.39294
• Monoisotopic Mass: 670.39282728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• XLogP3: 2.2
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Melting Point: 157-162° (dec)
• PSA: 228.6
• LogP: 0.85880
• Specific Rotation: D20 -227.7° (c = 0.53 in DMF)

Lagosin Security Information

• Toxicity：LD50 in mice (mg/kg): 1624 orally; 33.3 i.p. (Umezawa, Tanaka)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues